B1575063 MAGE-3 (113-121)

MAGE-3 (113-121)

Cat. No.: B1575063
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Melanoma-associated antigen 3;  MAGE-3

Scientific Research Applications

1. Identification of MAGE-3 Epitopes

MAGE-3 protein, specifically the MAGE-3 (113-121) sequence, is critical in cancer immunology. It is known for forming epitopes recognized by cytotoxic T cells, particularly in melanoma cells. MAGE-3 epitopes are presented in association with histocompatibility leukocyte antigen (HLA) molecules, making them potential targets for cancer immunotherapy (Manici et al., 1999).

2. MAGE-3-Derived CTL Epitopes in Gastrointestinal Cancer

A newly identified HLA-A24-restricted peptide derived from MAGE-3 (113) has been shown to be naturally processed and presented as a CTL epitope on gastrointestinal cancer cells. This discovery highlights the role of MAGE-3 in the development of targeted immunotherapy against gastrointestinal cancers (Miyagawa et al., 2006).

3. Use in Cancer Regression Therapy

MAGE-3 (113-121) has been utilized in cancer regression therapies, specifically in adoptive cell therapy using autologous anti-MAGE-A3 TCR-engineered T cells. This approach has led to clinical regression in some cancer patients, demonstrating the potential of MAGE-3-targeted therapies (Morgan et al., 2013).

Properties

sequence

VAELVHFLL

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

Synonym

Melanoma-associated antigen 3 (113-121);; MAGE-3 (113-121)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.